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Compound of Interest

Compound Name: Flurbiprofen-D4

Cat. No.: B12379171 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Flurbiprofen-D4, a deuterated analog of the non-steroidal anti-inflammatory drug

(NSAID) Flurbiprofen, requires careful handling due to its toxicological profile. This guide

provides a comprehensive, step-by-step procedure for its safe disposal.

Hazard Profile and Waste Classification
Flurbiprofen, and by extension its deuterated form Flurbiprofen-D4, is classified as a

hazardous substance. According to safety data sheets, it is toxic if swallowed and can cause

skin and serious eye irritation.[1][2][3] For transportation and disposal purposes, it is

categorized as a toxic solid.[4][5] Therefore, it must be disposed of as hazardous chemical

waste and must not be discarded in regular trash or poured down the drain.[4][5][6]

Table 1: Hazard Information for Flurbiprofen
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Hazard Classification GHS Hazard Statement UN Number

Acute Toxicity - Oral (Category

3)
H301: Toxic if swallowed[1][3] UN 2811[4][5]

Skin Irritation (Category 2) H315: Causes skin irritation[1] N/A

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation[1][2]
N/A

Specific Target Organ Toxicity
H335: May cause respiratory

irritation[1][2]
N/A

Reproductive Toxicity

(Category 2)

H361: Suspected of damaging

fertility or the unborn child[1][7]
N/A

Step-by-Step Disposal Protocol for Flurbiprofen-D4
Adherence to a strict protocol is essential for the safe disposal of Flurbiprofen-D4 waste. This

procedure aligns with general laboratory chemical waste management guidelines.[8][9][10]

Step 1: Personal Protective Equipment (PPE)

Before handling Flurbiprofen-D4 waste, ensure you are wearing appropriate PPE. This

includes:

Safety glasses or goggles

Chemical-resistant gloves (inspect before use)[3][5]

A lab coat

Step 2: Waste Container Selection and Preparation

Choose a Compatible Container: Select a waste container that is chemically compatible with

Flurbiprofen-D4 and any solvents used. A high-density polyethylene (HDPE) or other plastic

container with a secure, leak-proof screw cap is preferred.[8][9][10]
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Avoid Incompatibilities: Do not mix Flurbiprofen-D4 waste with incompatible chemicals. It

should be kept separate from strong oxidizing agents, strong acids, and strong bases.[7]

Rinsing Empty Containers: If disposing of an empty stock container, it must be triple-rinsed

with a suitable solvent (e.g., ethanol or methanol). The first rinseate must be collected as

hazardous waste and added to your Flurbiprofen-D4 waste container. Subsequent rinses

can typically be disposed of down the drain, but confirm this with your institution's EHS

department.[5][11]

Step 3: Waste Accumulation and Labeling

Labeling: Immediately label the waste container with a hazardous waste tag. The label must

include:

The words "Hazardous Waste"

The full chemical name: "Flurbiprofen-D4" (avoid abbreviations)

An accurate list of all contents, including solvents and their approximate percentages.

The date when waste was first added to the container.

The specific hazard characteristics (e.g., "Toxic").

Container Management:

Keep the waste container securely capped at all times, except when adding waste.[8][10]

Do not overfill the container. Leave at least one inch of headspace to allow for expansion.

[10]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Designated Storage: Store the labeled waste container in a designated Satellite

Accumulation Area (SAA).[8][10] The SAA must be at or near the point of waste generation

and under the control of laboratory personnel.[9]
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Secondary Containment: It is best practice to keep the waste container within a secondary

containment bin to prevent spills.

Segregation: Ensure the Flurbiprofen-D4 waste is segregated from incompatible materials

within the SAA.

Step 5: Arranging for Disposal

Monitor Accumulation Limits: Be aware of the accumulation limits for your SAA (typically a

maximum of 55 gallons of hazardous waste).[8]

Schedule a Pickup: Once the container is full or has been in storage for the maximum

allowable time (often up to 12 months, but check local regulations), contact your institution's

Environmental Health and Safety (EHS) department to schedule a waste pickup.[8] Do not

move the waste to a different location yourself.

Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points in the Flurbiprofen-D4
disposal process.
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Caption: Workflow for the safe disposal of Flurbiprofen-D4 waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

compliant disposal of Flurbiprofen-D4, minimizing risks to both personnel and the

environment. Always consult your institution's specific chemical hygiene and waste

management plans for any additional local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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